Cas no 1261927-82-5 (2-[4-(Piperidin-1-ylsulfonyl)phenyl]isonicotinic acid)

• Product Name: 2-[4-(Piperidin-1-ylsulfonyl)phenyl]isonicotinic acid
• CAS No: 1261927-82-5
• MF: C₁₇H₁₈N₂O₄S
• MW: 346.400823116302
• MDL: MFCD18318785
• CID: 2764039
• PubChem ID: 53224733
• Update Time: 2025-09-27

2-[4-(Piperidin-1-ylsulfonyl)phenyl]isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18318785
• 2-[4-(Piperidine-1-sulfonyl)phenyl]pyridine-4-carboxylic acid
• 1261927-82-5
• 2-[4-(Piperidin-1-ylsulfonyl)phenyl]Isonicotinic acid, 95%
• 2-[4-(PIPERIDIN-1-YLSULFONYL)PHENYL]ISONICOTINIC ACID
• DTXSID20688485
• 2-[4-(Piperidin-1-ylsulfonyl)phenyl]isonicotinic acid

• MDL： MFCD18318785
• Inchi： 1S/C17H18N2O4S/c20-17(21)14-8-9-18-16(12-14)13-4-6-15(7-5-13)24(22,23)19-10-2-1-3-11-19/h4-9,12H,1-3,10-11H2,(H,20,21)
• InChI Key： PJJMUCNUWHPGOR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=C(C(=O)O)C=CN=2)=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 346.09872823Da
• Monoisotopic Mass: 346.09872823Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 96Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-[4-(Piperidin-1-ylsulfonyl)phenyl]isonicotinic acid

Research Brief on 2-[4-(Piperidin-1-ylsulfonyl)phenyl]isonicotinic acid (CAS: 1261927-82-5)

2-[4-(Piperidin-1-ylsulfonyl)phenyl]isonicotinic acid (CAS: 1261927-82-5) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a modulator of key biological pathways, particularly in the context of inflammatory and metabolic diseases. This research brief synthesizes the latest findings related to this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical applications.

The compound's unique structure, featuring a piperidin-1-ylsulfonyl group linked to an isonicotinic acid moiety, suggests its potential as a versatile scaffold for drug development. Recent in vitro and in vivo studies have demonstrated its ability to interact with specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs), which are implicated in various disease states. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 2-[4-(Piperidin-1-ylsulfonyl)phenyl]isonicotinic acid exhibits potent inhibitory activity against a subset of tyrosine kinases, making it a promising candidate for cancer therapy.

Pharmacokinetic studies have further elucidated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Data from preclinical models indicate that it has favorable oral bioavailability and a relatively long half-life, which are critical attributes for therapeutic agents. However, challenges remain in optimizing its selectivity and minimizing off-target effects. Recent advancements in structural modification strategies, such as the introduction of fluorine atoms or heterocyclic rings, have shown promise in enhancing its pharmacological properties.

In addition to its kinase inhibitory activity, emerging research has explored the compound's anti-inflammatory effects. A 2022 study in Biochemical Pharmacology revealed that 2-[4-(Piperidin-1-ylsulfonyl)phenyl]isonicotinic acid can suppress the production of pro-inflammatory cytokines by modulating the NF-κB signaling pathway. These findings suggest its potential utility in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. Further investigations are underway to validate these effects in clinical settings.

Despite its promising attributes, the compound's safety profile remains a critical area of investigation. Preliminary toxicology studies have identified potential hepatotoxicity at high doses, underscoring the need for dose optimization and rigorous safety assessments. Collaborative efforts between academic institutions and pharmaceutical companies are currently focused on addressing these challenges through advanced formulation techniques and targeted delivery systems.

In conclusion, 2-[4-(Piperidin-1-ylsulfonyl)phenyl]isonicotinic acid represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted pharmacological activities, combined with ongoing efforts to refine its properties, position it as a valuable tool for both basic research and therapeutic development. Future studies should prioritize translational research to bridge the gap between preclinical findings and clinical applications, ultimately unlocking its full potential in addressing unmet medical needs.